Cas no 138385-00-9 (4-(4-Boc-piperazin-1-ylsulfonyl)benzoic Acid)

• Product Name: 4-(4-Boc-piperazin-1-ylsulfonyl)benzoic Acid
• CAS No: 138385-00-9
• MF: C₁₆H₂₂N₂O₆S
• MW: 370.420683383942
• MDL: MFCD07774152
• CID: 902215
• PubChem ID: 15169652
• Update Time: 2025-06-15

4-(4-Boc-piperazin-1-ylsulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((4-(TERT-BUTOXYCARBONYL)PIPERAZINYL)SULFONYL)BENZOIC ACID
• 4-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]sulfonylbenzoic acid
• 4-(4-(TERT-BUTOXYCARBONYL)PIPERAZIN-1-YLSULFONYL)BENZOIC ACID
• 4-(4-BOC-PIPERAZIN-1-YLSULFONYL)BENZOIC ACID
• 4-(4-carboxy-benzenesulfonyl)-piperazine-1-carboxylic acid tert-butyl ester
• 4-<<4-(tert-butoxycarbonyl)piperazinyl>sulfonyl>benzoic acid
• AR2945
• t-butyl 4-(4-carboxybenzenesulfonyl)piperazine-1-carboxylate
• BXAHCUDDQZXTCY-UHFFFAOYSA-N
• MFCD07774152
• 4-((4-(tert-Butoxycarbonyl)piperazinyl)sulfonyl)benzoicacid
• 4-((4-(tert-Butoxycarbonyl)piperazin-1-yl)sulfonyl)benzoicacid
• 4-((4-(tert-butoxycarbonyl)piperazin-1-yl)sulfonyl)benzoic acid
• DB-094616
• SCHEMBL1253831
• 4-[4-(tert-Butoxycarbonyl)piperazine-1-sulfonyl]benzoic acid
• 4-({4-[(tert-butoxy)carbonyl]piperazin-1-yl}sulfonyl)benzoic acid
• 138385-00-9
• CS-0171802
• 1-Piperazinecarboxylic acid, 4-[(4-carboxyphenyl)sulfonyl]-,1-(1,1-dimethylethyl) ester
• AS-45484
• DTXSID40569489
• EN300-1071818
• AKOS022268582
• 4-(4-Boc-piperazin-1-ylsulfonyl)benzoic Acid

• MDL： MFCD07774152
• Inchi： 1S/C16H22N2O6S/c1-16(2,3)24-15(21)17-8-10-18(11-9-17)25(22,23)13-6-4-12(5-7-13)14(19)20/h4-7H,8-11H2,1-3H3,(H,19,20)
• InChI Key： BXAHCUDDQZXTCY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(N1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 370.12000
• Monoisotopic Mass: 370.11985760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.60000
• LogP: 2.58280

4-(4-Boc-piperazin-1-ylsulfonyl)benzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(4-Boc-piperazin-1-ylsulfonyl)benzoic Acid

Professional Introduction to 4-(4-Boc-piperazin-1-ylsulfonyl)benzoic Acid (CAS No. 138385-00-9)

4-(4-Boc-piperazin-1-ylsulfonyl)benzoic Acid, with the chemical formula C₁₈H₂₂N₂O₅, is a significant compound in the field of pharmaceutical research and development. Its unique structural features, characterized by a benzoic acid core substituted with a Boc-piperazine-1-ylsulfonyl group, make it a valuable intermediate in the synthesis of various bioactive molecules. This introduction delves into the compound's properties, potential applications, and its relevance in contemporary scientific research.

The compound's molecular structure incorporates a benzoic acid moiety, which is well-known for its presence in numerous pharmacologically active agents. The benzoic acid moiety contributes to the compound's solubility and stability, making it suitable for further chemical modifications. Additionally, the presence of a sulfonyl group enhances its interaction with biological targets, thereby increasing its potential as a drug candidate.

The Boc-piperazine-1-ylsulfonyl substituent is particularly noteworthy due to its role as a protecting group for piperazine nitrogen atoms. Piperazine derivatives are widely used in medicinal chemistry due to their ability to modulate various biological pathways. The Boc (tert-butoxycarbonyl) group provides stability under basic conditions, allowing for selective deprotection when needed. This feature makes 4-(4-Boc-piperazin-1-ylsulfonyl)benzoic Acid a versatile building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting neurological disorders. Piperazine-based compounds have shown promise in this area due to their ability to interact with neurotransmitter receptors and ion channels. The synthesis of 4-(4-Boc-piperazin-1-ylsulfonyl)benzoic Acid has been explored as a means to develop new drugs that can modulate these systems more effectively. For instance, researchers have investigated its potential as an intermediate in the synthesis of compounds that target serotonin receptors, which are implicated in depression and anxiety disorders.

The compound's applicability extends beyond neurological research. It has also been examined in the context of anti-inflammatory and anticancer therapies. The sulfonyl group's ability to engage with hydrophilic pockets on protein targets suggests that derivatives of 4-(4-Boc-piperazin-1-ylsulfonyl)benzoic Acid could exhibit potent anti-inflammatory properties. Additionally, studies have explored its role in developing small-molecule inhibitors that disrupt cancer cell proliferation by targeting key signaling pathways.

The chemical synthesis of 4-(4-Boc-piperazin-1-ylsulfonyl)benzoic Acid involves multi-step reactions that require precise control over reaction conditions. The introduction of the Boc group typically involves reaction with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base such as triethylamine or sodium hydride. The subsequent sulfonylation step requires careful selection of reagents to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for drug discovery purposes.

The compound's physicochemical properties have been thoroughly characterized through various analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming its molecular structure, while mass spectrometry provides insights into its fragmentation patterns. X-ray crystallography has also been employed to determine its three-dimensional structure, which is crucial for understanding its interactions with biological targets.

In conclusion, 4-(4-Boc-piperazin-1-ylsulfonyl)benzoic Acid (CAS No. 138385-00-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases, particularly neurological disorders and cancer. Ongoing research continues to uncover new applications for this compound, underscoring its importance in the development of next-generation therapeutic agents.